Cas no 2597-76-4 (Desfluoro (9S,10R,14S,17R)-Betamethasone)

• Product Name: Desfluoro (9S,10R,14S,17R)-Betamethasone
• CAS No: 2597-76-4
• MF: C₂₂H₃₀O₅
• MW: 374.470607280731
• CID: 275464
• PubChem ID: 6451420
• Update Time: 2025-04-19

Desfluoro (9S,10R,14S,17R)-Betamethasone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16b)-
• (8S,9S,10R,11S,13S,14S,16S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Pregna-1,4-diene-3,20-dione, 11,17-21-trihydroxy-16-methyl-, (11beta,16beta)-
• 2597-76-4
• Desfluoro (9S,10R,14S,17R)-Betamethasone
• CHEMBL2311106
• 11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 11,17-21-Trihydroxy-16-methylpregna-1,4-diene-3,20-dione (11beta,16beta)-
• DTXSID00948872
• SCHEMBL8608194

• Inchi： 1S/C22H30O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-20(13,2)19(15)17(25)10-21(16,3)22(12,27)18(26)11-23/h6-7,9,12,15-17,19,23,25,27H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19+,20-,21-,22-/m0/s1
• InChI Key： WNYLPFCKNQAAMB-JMDSDPCGSA-N
• SMILES： O[C@]1(C(CO)=O)[C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 374.2094
• Monoisotopic Mass: 374.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids